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Compound of Interest

Compound Name:
propanebis(imidamide)

hydrochloride

Cat. No.: B8445167

Get Quote

Executive Summary & Chemical Identification
Propanebis(imidamide) hydrochloride (CAS: 6623-84-3), formally known as

Propanediimidamide dihydrochloride or Malonamidine dihydrochloride, is a critical C3-building

block used in the synthesis of nitrogenous heterocycles (e.g., pyrimidines) and as a fragment in

drug discovery.[1][2][3][4][5]

Due to the presence of two amidine functional groups, this compound exhibits significant

hygroscopicity and susceptibility to hydrolytic degradation. Strict adherence to moisture-free

storage protocols is required to prevent conversion to amides and ammonium salts, which

renders the reagent useless for cyclization reactions.
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Parameter Specification

Chemical Name Propanediimidamide dihydrochloride

Synonyms
Propanebis(imidamide) dihydrochloride;

Malonamidine 2HCl

CAS Number 6623-84-3

Molecular Formula C₃H₁₀Cl₂N₄ (C₃H₈N₄[1][2][6] · 2HCl)

Molecular Weight 173.04 g/mol

Physical State White to off-white crystalline powder

pKa (Calculated) ~11.0 (Amidine group)

Critical Storage Protocols (Powder)
Environmental Control
The stability of Propanebis(imidamide) hydrochloride is governed by the kinetics of amidine

hydrolysis. Moisture ingress catalyzes the nucleophilic attack of water on the imine carbon,

releasing ammonia.

Temperature:

Long-term (> 1 month): Store at -20°C. Lower temperatures reduce the kinetic rate of

hydrolysis and oxidation.

Short-term (Active use): Ambient temperature (20–25°C) is acceptable only if the container

is tightly sealed and desiccated.

Atmosphere:

Store under Inert Gas (Argon or Nitrogen). The hydrochloride salt is stable to air oxidation

but highly sensitive to atmospheric moisture.

Desiccation: Mandatory. Store primary vials inside a secondary container (desiccator) with

active silica gel or Drierite™.
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Container Specifications
Vial Type: Amber glass (Type I borosilicate) with Teflon-lined screw caps.

Seal: Parafilm™ or shrink-wrap seals must be applied after every use to maintain closure

integrity.

Avoid: Polystyrene or low-density polyethylene (LDPE) containers for long-term storage, as

they are permeable to water vapor.

Handling Protocol (The "Dry-Box" Rule)
Equilibration: Before opening a vial stored at -20°C, allow it to warm to room temperature for

30 minutes inside a desiccator.

Reasoning: Opening a cold vial in humid air causes immediate condensation on the

powder, initiating hydrolysis.

Sampling: Weigh out the required mass quickly in a low-humidity environment (<40% RH) or

a glovebox.

Resealing: Purge the headspace with Argon/Nitrogen before resealing.

Solution Preparation & Stability
Warning: Propanebis(imidamide) hydrochloride is unstable in aqueous solution at neutral or

alkaline pH.

Solvent Compatibility
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Solvent Solubility Stability Rating Application

Water High
Poor (Hydrolyzes

hours-days)

Avoid for stock

solutions.

Methanol/Ethanol Moderate
Fair (Stable if

anhydrous)
Synthesis solvent.

DMSO High
Good (Stable for

weeks at -20°C)
Screening/Stock.

DMF Moderate Good Synthesis solvent.

Reconstitution Protocol (For Stock Solutions)
Objective: Prepare a 100 mM stock solution in DMSO for screening/synthesis.

Calculate Mass: For 10 mL of 100 mM solution, weigh 173.0 mg of powder.

Solvent Addition: Add 10 mL of Anhydrous DMSO (Water content < 50 ppm).

Note: Use a fresh bottle of DMSO or one stored over molecular sieves (3Å or 4Å).

Dissolution: Vortex for 30–60 seconds. Sonicate if necessary (limit to < 2 mins to avoid

heating).

Aliquot & Freeze: Dispense into single-use aliquots (e.g., 500 µL) to avoid freeze-thaw

cycles. Store at -20°C or -80°C.

Degradation Mechanism & Quality Control
Understanding the degradation pathway is essential for troubleshooting failed reactions.

Hydrolysis Pathway (Graphviz Diagram)
The amidine group undergoes hydrolysis to form an amide, releasing ammonium chloride.
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Degradation Triggers
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Figure 1: Hydrolytic degradation pathway of amidines. In the presence of moisture, the active

amidine converts to the inactive amide (Propanediamide).

QC Protocol: Verifying Purity
Before using stored powder for critical synthesis steps, verify integrity.

Visual Inspection:

Pass: Free-flowing white powder.

Fail: Clumped, sticky, or yellowed solid (indicates moisture absorption and partial

hydrolysis).

¹H-NMR Validation (D₂O or DMSO-d₆):

Active Peak: Look for the methylene protons of the propane chain (triplet/quintet) and the

exchangeable amidine protons (broad singlet ~8.5-9.5 ppm in DMSO).
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Impurity Peak: Appearance of new signals corresponding to Propanediamide

(Malonamide) or shifts in the methylene region indicate hydrolysis.

Silver Nitrate Test (Qualitative):

Dissolve a small amount in water. Add AgNO₃. A heavy white precipitate (AgCl) confirms

the presence of chloride counterions, but does not confirm the integrity of the organic

cation. This only confirms it is a chloride salt.

Safety & Handling (E-E-A-T)
Hazards:

Irritant: Causes skin and serious eye irritation (H315, H319).[7]

Respiratory: May cause respiratory irritation (H335).[7]

PPE:

Standard: Nitrile gloves, safety goggles, lab coat.

Respiratory: Use a fume hood when handling the powder to prevent inhalation of fine dust.

Disposal: Dilute with water and dispose of as organic chemical waste containing nitrogen.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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